Cas no 157542-49-9 (1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-3-[[(3R)-5-oxo-3-pyrrolidinyl]thio]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (4R,5S,6S)-)

• Product Name: 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-3-[[(3R)-5-oxo-3-pyrrolidinyl]thio]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (4R,5S,6S)-
• CAS No: 157542-49-9
• MF: C₂₀H₂₈N₂O₇S
• MW: 440.510524749756
• CID: 206496
• PubChem ID: 177994
• Update Time: 2025-04-19

1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-3-[[(3R)-5-oxo-3-pyrrolidinyl]thio]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (4R,5S,6S)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-3-[[(3R)-5-oxo-3-pyrrolidinyl]thio]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (4R,5S,6S)-
• [(2,2-Dimethylpropanoyl)oxy]methyl (4R,5S,6S)-6-[(1R)-1-hydroxyet hyl]-4-methyl-7-oxo-3-{[(3R)-5-oxo-3-pyrrolidinyl]sulfanyl}-1-aza bicyclo[3.2.0]hept-2-ene-2-carboxylate
• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-3-[[(3R)-5-oxo-3-pyrrolidinyl]thio]-,(2
• CS-834
• (+)-{pivaloyloxymethyl (4R,5S,6S)-6-[(R)-1-hydroxyethyl]-4-methyl-7-oxo-3[[(R)-5-oxopyrrolidin-3-yl]thio]-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate}
• 2-chloro-1-(4-isobutylphenyl)-ethanone
• Benzeneacetyl chloride, 4-(2-methylpropyl)-
• p-isobutylphenyl acetyl chloride
• p-Isobutylphenylacetylchlorid
• pivaloyloxymethyl (1R,5S,6S)-6-[(R)-1-hydroxyethyl]-1-methyl-2-[[(R)-5-oxo-pyrrolidin-3-yl]thio]-1-carbapen-2-em-3-carboxylate
• AKOS040751327
• Q27279545
• Cs 834
• SCHEMBL1649055
• H26S03B779
• DTXSID30935699
• Pivaloyloxymethyl(4R,5S,6S)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-3-(((R)-5-oxopyrrolidin-3-yl)thio)-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylate
• 1-AZABICYCLO(3.2.0)HEPT-2-ENE-2-CARBOXYLIC ACID, 6-((1R)-1-HYDROXYETHYL)-4-METHYL-7-OXO-3-(((3R)-5-OXO-3-PYRROLIDINYL)THIO)-, (2,2-DIMETHYL-1-OXOPROPOXY)METHYL ESTER, (4R,5S,6S)-
• UNII-H26S03B779
• 157542-49-9
• [(2,2-Dimethylpropanoyl)oxy]methyl 3-[(5-hydroxy-3,4-dihydro-2H-pyrrol-3-yl)sulfanyl]-6-(1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• ( )-(Pivaloyloxymethyl(4R,5S,6S)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-3-(((R)-5-oxopyrrolidin-3-yl)thio)- 1-azabicyclo(3.2.0)hept-2-ene-2-carboxylate
• CS834
• Tacapenem pivoxil
• pivaloyloxymethyl (1r,5s,6s)-6-[(r)-1-hydroxyethyl]-1-methyl-2-[[(r)-5-oxopyrrolidin-3-yl]thio]-1-carbapen-2-em-3-carboxylate
• 2,2-dimethylpropanoyloxymethyl (4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-3-[(3R)-5-oxopyrrolidin-3-yl]sulfanyl-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate

• Inchi： 1S/C20H28N2O7S/c1-9-14-13(10(2)23)17(25)22(14)15(16(9)30-11-6-12(24)21-7-11)18(26)28-8-29-19(27)20(3,4)5/h9-11,13-14,23H,6-8H2,1-5H3,(H,21,24)/t9-,10-,11-,13-,14-/m1/s1
• InChI Key： ZNOVVAJWYUBFMI-JIFFNSBPSA-N
• SMILES： S([C@@H]1CC(NC1)=O)C1=C(C(=O)OCOC(C(C)(C)C)=O)N2C([C@H]([C@@H](C)O)[C@H]2[C@H]1C)=O

Computed Properties

• Exact Mass: 440.162
• Monoisotopic Mass: 440.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.36
• Boiling Point: 663.4°Cat760mmHg
• Flash Point: 355°C
• Refractive Index: 1.59
• PSA: 151.03000
• LogP: 0.98100

1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-3-[[(3R)-5-oxo-3-pyrrolidinyl]thio]-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (4R,5S,6S)- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).